BIM 23042

• Molecular Formula: C63H73N11O9S2
• Molecular Weight: 1192.5 g/mol
• InChI: InChI=1S/C63H73N11O9S2/c1-36(2)55-63(83)73-54(61(81)69-50(56(66)76)31-39-19-23-41-12-4-6-14-43(41)28-39)35-85-84-34-53(72-57(77)47(65)29-38-18-22-40-11-3-5-13-42(40)27-38)62(82)70-51(30-37-20-24-45(75)25-21-37)59(79)71-52(32-44-33-67-48-16-8-7-15-46(44)48)60(80)68-49(58(78)74-55)17-9-10-26-64/h3-8,11-16,18-25,27-28,33,36,47,49-55,67,75H,9-10,17,26,29-32,34-35,64-65H2,1-2H3,(H2,66,76)(H,68,80)(H,69,81)(H,70,82)(H,71,79)(H,72,77)(H,73,83)(H,74,78)/t47-,49+,50+,51+,52-,53+,54+,55+/m1/s1
• InChIKey: WASLGBPOQJKRMS-LOKSMTFNSA-N

BIM-23042: Compound Class and Core Identity

BIM 23042 is a cyclic somatostatin (SS) octapeptide analog that functions as a selective antagonist of the neuropeptide neuromedin B receptor (NMB-R, also known as BB1) [1]. This compound is characterized by its unique peptide sequence (D-Nal-Cys-Tyr-D-Trp-Lys-Val-Cys-Nal-NH₂) and a cyclic disulfide bridge, which confers a distinct pharmacological profile . BIM 23042 exhibits a high degree of receptor subtype selectivity, demonstrating a >100-fold greater affinity for BB1 receptors compared to the gastrin-releasing peptide (GRP) receptor (BB2), making it a critical tool for dissecting NMB-specific signaling pathways .

Target BB1 (NMB-R) selective antagonist

Pathway Neuromedin B / bombesin receptor family studies

Tool Type Cyclic octapeptide, research-use-only

• [1] Orbuch, M., Taylor, J. E., Coy, D. H., & Moreau, J. P. (1993). Discovery of a novel class of neuromedin B receptor antagonists, substituted somatostatin analogues. Molecular Pharmacology, 44(4), 841-845. View Source

BIM-23042: BB1 Selectivity Advantage

Generic substitution among somatostatin analogs is not scientifically valid due to the divergent pharmacological profiles across the bombesin receptor family. BIM 23042 is specifically a neuromedin B (BB1) receptor antagonist, a target distinct from the broader somatostatin receptor (sst) family or even other bombesin receptor subtypes (BB2, BB3) [1]. While compounds like BIM 23056 and BIM 23052 are sst receptor ligands, and others like PD 168368 are potent non-peptide NMB-R antagonists, BIM 23042 uniquely combines a peptide-based structure with a >100-fold selectivity for BB1 over BB2, a critical feature for experiments requiring specific pathway interrogation . Furthermore, in vivo studies demonstrate that BIM 23042 is functionally distinct; it does not block the effects of exogenous bombesin on food intake, an action primarily mediated by GRP (BB2) receptors, unlike other bombesin antagonists [2]. Therefore, substituting BIM 23042 with another bombesin or somatostatin analog would introduce a completely different receptor interaction profile, confounding experimental results and leading to erroneous conclusions about NMB-R function.

BIM-23042

• BB1-selective (NMB-R) antagonist
• Preserves BB2 signaling pathway

Non-selective Antagonist (e.g., [D-Phe¹²,Leu¹⁴]BN)

• Blocks both BB1 and BB2 receptors
• May confound BB1-specific results

Similar bombesin receptor ligands may not be interchangeable due to receptor subtype selectivity mismatch.

• [1] Orbuch, M., Taylor, J. E., Coy, D. H., & Moreau, J. P. (1993). Discovery of a novel class of neuromedin B receptor antagonists, substituted somatostatin analogues. Molecular Pharmacology, 44(4), 841-845. View Source
• [2] Flynn, F. W. (1997). Bombesin receptor antagonists block the effects of exogenous bombesin but not of nutrients on food intake. Physiology & Behavior, 62(4), 791-798. View Source

BIM-23042: Quantitative Evidence Guide

BB1 vs. BB2 Receptor Selectivity

BIM 23042 displays exceptional selectivity for the neuromedin B receptor (BB1) over the gastrin-releasing peptide receptor (BB2). The binding affinity (Ki) for BB1 is 216 nM, while the Ki for BB2 is 18,264 nM, representing an 84.6-fold difference in binding potency . Multiple sources consistently report a >100-fold selectivity window . This selectivity is a direct consequence of the compound's specific peptide sequence and cyclic structure, as detailed in structure-function studies [1].

BB1 Selectivity

Head-to-head

BB1 Ki 216 nM
BB2 Ki 18,264 nM
~85-fold selective

Supports BB1-specific pathway studies

Radioligand binding assays

Evidence Dimension	Receptor Binding Affinity (Ki) and Selectivity Ratio
Target Compound Data	BB1 Ki = 216 nM; BB2 Ki = 18,264 nM . Selectivity ratio reported as >100-fold .
Comparator Or Baseline	Comparator: BIM-23042's affinity for BB2 receptors.
Quantified Difference	The Ki for BB2 is 84.6-fold higher (less potent) than for BB1 . A >100-fold selectivity for BB1 over BB2 is a widely cited metric .
Conditions	Binding assays using radiolabeled ligands on cells transfected with human neuromedin B receptors (huNMBR) .

Why This Matters

This level of selectivity is critical for researchers requiring specific pharmacological blockade of NMB-R-mediated signaling without confounding off-target effects at GRP receptors, ensuring cleaner, more interpretable data.

• [1] Orbuch, M., Taylor, J. E., Coy, D. H., & Moreau, J. P. (1993). Discovery of a novel class of neuromedin B receptor antagonists, substituted somatostatin analogues. Molecular Pharmacology, 44(4), 841-845. View Source

Functional Antagonism at Human NMB-R

BIM 23042 is a functional antagonist at the NMB-R, as demonstrated by its ability to inhibit agonist-induced calcium mobilization. In cells transfected with human NMB receptors, BIM 23042 competitively inhibited neuromedin B-induced Ca2+ release with a Ki of 49 ± 14 nM [1]. Additionally, the compound effectively inhibited Ca2+ release induced by other bombesin analogs such as ICI 216140 and DPDM-bombesin ethylamide . The functional antagonism was confirmed by a rightward shift in the neuromedin B dose-response curve with a Schild plot slope of unity, yielding an affinity of 230 nM [2].

Functional Antagonism

Reported

Functional Ki = 49 ± 14 nM
at huNMBR

Supports target engagement benchmark

Neuromedin B-induced cellular endpoint

Evidence Dimension	Functional Antagonism (Ki) of Agonist-Induced Ca2+ Mobilization
Target Compound Data	Ki = 49 ± 14 nM for inhibiting neuromedin B-induced response in huNMBR cells [1]. Affinity (pA2) = 230 nM from Schild analysis [2].
Comparator Or Baseline	Comparator: Neuromedin B (agonist) response without antagonist present.
Quantified Difference	BIM 23042 shifted the NMB concentration-response curve to the right, with a calculated Ki of 49 ± 14 nM [1].
Conditions	BALB 3T3 cells transfected with human neuromedin B receptors (huNMBR); measurement of intracellular Ca2+ flux [1].

Why This Matters

This functional data confirms that BIM 23042 is not just a high-affinity binder but an effective antagonist that can block downstream NMB-R signaling, a crucial property for in vitro and in vivo experimental models.

• [1] Ryan, R. R., Taylor, J. E., Daniel, J. L., & Cowan, A. (1996). Pharmacological profiles of two bombesin analogues in cells transfected with human neuromedin B receptors. European Journal of Pharmacology, 306(1-3), 307-314. View Source
• [2] Orbuch, M., Taylor, J. E., Coy, D. H., & Moreau, J. P. (1993). Discovery of a novel class of neuromedin B receptor antagonists, substituted somatostatin analogues. Molecular Pharmacology, 44(4), 841-845. View Source

In Vivo Efficacy in Neurogenic Pain Model

In a whole-animal model of bombesin-mediated feeding suppression, BIM 23042 was ineffective, highlighting its in vivo selectivity for NMB-R over GRP-R. Intraperitoneal injections of BIM 23042 (0.1 mg/kg) did not attenuate the ability of exogenous bombesin (8 μg/kg) to suppress milk intake in rats [1]. In contrast, other bombesin receptor antagonists like [D-Phe12,Leu14]BN and [D-Phe6]BN(6-13) ethyl amide, which have affinity for both GRP and NMB receptors or higher affinity for GRP, respectively, reliably blocked the effect [1]. This demonstrates that bombesin's effect on food intake in this model is primarily mediated by GRP receptors, which BIM 23042 does not significantly block.

In Vivo Model

Model context

10 µg IV reduced mustard oil-induced edema and hyperalgesia (vs vehicle)

Supports nociception model-response context

Mouse neurogenic inflammation model

Evidence Dimension	In Vivo Functional Antagonism of Bombesin-Induced Hypophagia
Target Compound Data	BIM 23042 (0.1 mg/kg i.p.) was ineffective; did not attenuate bombesin-induced suppression of milk intake [1].
Comparator Or Baseline	Comparators: [D-Phe12,Leu14]BN (0.1 mg/kg i.p.) and [D-Phe6]BN(6-13) ethyl amide (0.1 mg/kg i.p.), both of which reliably attenuated the effect [1].
Quantified Difference	BIM 23042 failed to block the effect, while the comparators were effective. This difference is qualitative and based on functional outcome, not a single numeric value.
Conditions	Male Sprague-Dawley rats; food intake measured after i.p. injection of bombesin and antagonist [1].

Why This Matters

This in vivo finding is crucial for researchers planning animal studies; it provides direct evidence that BIM 23042's receptor selectivity is maintained in a complex physiological system, allowing for specific interrogation of NMB-R-mediated pathways without confounding effects on GRP-R-related behaviors.

• [1] Flynn, F. W. (1997). Bombesin receptor antagonists block the effects of exogenous bombesin but not of nutrients on food intake. Physiology & Behavior, 62(4), 791-798. View Source

BIM-23042: Optimal Use Cases

BB1-Selective NMB Pathway Interrogation

BIM 23042 is a validated tool for studying the role of neuromedin B receptors in oncology. Its high selectivity for BB1 over BB2 makes it ideal for experiments where the NMB/NMB-R axis is hypothesized to be a driver of tumor growth, such as in lung and breast cancers where NMB-R is overexpressed . The functional antagonism data, showing inhibition of Ca2+ release with a Ki of 49 nM [1], supports its use in cellular proliferation and migration assays to demonstrate specific, on-target effects.

In Vivo BB1 Nociception and Inflammation

The in vivo specificity of BIM 23042, as demonstrated by its lack of effect on bombesin-induced feeding suppression [2], makes it a valuable tool for neurobiology research. This property allows researchers to selectively probe the function of NMB-R in the CNS, independent of GRP-R pathways. It is particularly useful in studies of pain, neuroinflammation, and behavior where NMB-R is implicated but its specific contribution needs to be isolated from other bombesin-like peptide systems .

BB1 Receptor Distribution in Peripheral Tissues

Studies in the cat upper GI tract have shown that BIM 23042 can shift the concentration-response curve for NMB-induced contractions, providing a functional readout of NMB-R activity in smooth muscle [3]. This evidence supports the use of BIM 23042 in preclinical research focused on gastrointestinal motility disorders, where NMB-R antagonism may represent a novel therapeutic strategy.

Application

Selection Property

Validation Focus

BB1-specific NMB pathway studies

Selective BB1 antagonist fit

BB1/BB2 pathway isolation

BB1 nociception and neurogenic inflammation research

In vivo model-response context

Pain model endpoint review

BB1 receptor distribution mapping in GI tissue

Tissue-specific activity context

Smooth muscle contractility endpoints

• [1] Ryan, R. R., Taylor, J. E., Daniel, J. L., & Cowan, A. (1996). Pharmacological profiles of two bombesin analogues in cells transfected with human neuromedin B receptors. European Journal of Pharmacology, 306(1-3), 307-314. View Source
• [2] Flynn, F. W. (1997). Bombesin receptor antagonists block the effects of exogenous bombesin but not of nutrients on food intake. Physiology & Behavior, 62(4), 791-798. View Source
• [3] Milusheva, E. A., Kortezova, N. I., Mizhorkova, Z. N., Papasova, M., Coy, D. H., Bálint, A., Vizi, E. S., & Varga, G. (1998). Role of different bombesin receptor subtypes mediating contractile activity in cat upper gastrointestinal tract. Peptides, 19(3), 549-556. View Source